N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C18H21NO2/c1-20-17-8-13(9-18(11-17)21-2)12-19-16-7-6-14-4-3-5-15(14)10-16/h6-11,19H,3-5,12H2,1-2H3
• InChI Key: QNXBCGRPMDFXCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNC2=CC3=C(CCC3)C=C2)OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine is a compound belonging to the class of phenethylamines It is characterized by the presence of a 3,5-dimethoxyphenyl group attached to a dihydroindenamine structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine typically involves the following steps:

Formation of the 3,5-dimethoxyphenylmethyl intermediate: This can be achieved through the reaction of 3,5-dimethoxybenzyl chloride with an appropriate amine under basic conditions.

Cyclization to form the dihydroindenamine structure: The intermediate is then subjected to cyclization reactions, often involving palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of the fully reduced amine.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-[(3,5-dimethoxyphenyl)methyl]aniline: Shares the 3,5-dimethoxyphenyl group but differs in the amine structure.

N-(3,5-dimethoxyphenyl)acetamide: Contains the same phenyl group but has an acetamide moiety instead of the indenamine structure.

Uniqueness

N-[(3,5-dimethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine is unique due to its specific structural features, which confer distinct chemical and biological properties. Its dihydroindenamine structure differentiates it from other similar compounds, potentially leading to unique interactions with biological targets and novel applications.